Cas no 1804406-86-7 (2-Iodo-3-nitro-6-(trifluoromethoxy)pyridine-5-sulfonamide)

• Product Name: 2-Iodo-3-nitro-6-(trifluoromethoxy)pyridine-5-sulfonamide
• CAS No: 1804406-86-7
• MF: C₆H₃F₃IN₃O₅S
• MW: 413.069802522659
• CID: 4835528
• Update Time: 2025-10-30

2-Iodo-3-nitro-6-(trifluoromethoxy)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-3-nitro-6-(trifluoromethoxy)pyridine-5-sulfonamide

• Inchi： 1S/C6H3F3IN3O5S/c7-6(8,9)18-5-3(19(11,16)17)1-2(13(14)15)4(10)12-5/h1H,(H2,11,16,17)
• InChI Key： WWFZMLXPDSEXDV-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(=N1)OC(F)(F)F)S(N)(=O)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 447
• XLogP3: 1.4
• Topological Polar Surface Area: 137

Additional information on 2-Iodo-3-nitro-6-(trifluoromethoxy)pyridine-5-sulfonamide

2-Iodo-3-nitro-6-(trifluoromethoxy)pyridine-5-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1804406-86-7, known as 2-Iodo-3-nitro-6-(trifluoromethoxy)pyridine-5-sulfonamide, is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with an iodo group at position 2, a nitro group at position 3, a trifluoromethoxy group at position 6, and a sulfonamide group at position 5. The combination of these functional groups imparts unique chemical properties, making it a valuable molecule in various research and industrial contexts.

Recent studies have highlighted the importance of 2-Iodo-3-nitro-6-(trifluoromethoxy)pyridine-5-sulfonamide in the field of drug discovery. The sulfonamide group, in particular, is known for its ability to enhance bioavailability and stability in biological systems. This makes the compound a promising candidate for the development of new pharmaceutical agents targeting specific therapeutic areas such as oncology and inflammation. Researchers have also explored the potential of this compound as a building block for constructing more complex molecular architectures, leveraging its versatile functional groups for multi-step synthesis pathways.

The presence of the trifluoromethoxy group introduces additional electronic effects into the molecule, enhancing its reactivity and selectivity in various chemical reactions. This feature has been exploited in recent studies to design novel catalysts for organic transformations. For instance, the trifluoromethoxy group has been shown to improve the catalytic efficiency of certain transition metal complexes, enabling more sustainable and eco-friendly synthesis routes.

In terms of physical properties, 2-Iodo-3-nitro-6-(trifluoromethoxy)pyridine-5-sulfonamide exhibits a high melting point due to the strong intermolecular forces arising from its polar functional groups. Its solubility in common organic solvents has been optimized through careful design, making it suitable for use in both laboratory-scale experiments and large-scale industrial processes. The compound's stability under various reaction conditions has also been extensively studied, ensuring its reliability as a starting material in diverse chemical applications.

From an environmental standpoint, the synthesis and handling of 2-Iodo-3-nitro-6-(trifluoromethoxy)pyridine-5-sulfonamide have been optimized to minimize ecological impact. Researchers have developed green chemistry approaches to synthesize this compound, reducing waste generation and energy consumption during production. These advancements align with global efforts to promote sustainable practices in the chemical industry while maintaining high standards of product quality.

In conclusion, 2-Iodo-3-nitro-6-(trifluoromethoxy)pyridine-5-sulfonamide stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique combination of functional groups, coupled with recent advances in synthesis and application techniques, positions it as a key player in future innovations within chemistry and related fields.